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Compound of Interest

Compound Name: Ethanol-d5

Cat. No.: B126515 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential guidance on the safe handling of

Ethanol-d5, including personal protective equipment (PPE), operational procedures, and

disposal plans.

Physical and Chemical Properties
Property Value

Chemical Formula C2D5OD

CAS Number 1529-47-1

Molecular Weight 51.10 g/mol

Physical State Liquid

Color Colorless

Flash Point 14 °C (57 °F)[1][2]

Boiling Point 78.4 °C[3]

Hazards
Highly flammable liquid and vapor, Causes

serious eye irritation.[4][5][6]
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To minimize exposure risks when handling Ethanol-d5, the following personal protective

equipment is mandatory.[7][8]

PPE Category Specific Recommendations

Eye/Face Protection

Use chemical splash goggles or a face shield

and safety glasses that are tested and approved

under government standards such as NIOSH

(US).[9]

Hand Protection
Wear suitable chemical-resistant gloves, such

as nitrile or butyl rubber.[3][10]

Skin and Body Protection

A lab coat is required.[3] For larger quantities or

in case of a spill, flame-retardant antistatic

protective clothing should be worn.

Respiratory Protection
In case of insufficient ventilation, wear suitable

respiratory equipment.[3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of Ethanol-d5.

1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3]

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling volumes greater than 500 milliliters.[1]

Remove all potential ignition sources from the vicinity, including open flames, sparks, and hot

surfaces.[1][4] Ethanol-d5 is highly flammable.[1][2][4]

Ground and bond all containers and receiving equipment to prevent static discharge.[4][11]

2. Handling:
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Avoid contact with skin and eyes.[9]

Avoid inhaling vapor or mist.[9]

Use only non-sparking tools.[4][11]

Keep the container tightly closed when not in use.[4][9]

3. Storage:

Store Ethanol-d5 in a cool, dry, and well-ventilated place.[4][9]

Keep containers tightly closed and sealed until ready for use.[3] Opened containers must be

carefully resealed and kept upright to prevent leakage.[9]

Store away from heat and sources of ignition.[4][5]

Do not store in standard refrigerators; use only explosion-proof refrigerators.[1]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration and

seek immediate medical attention.[3][4][9]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with plenty of soap and

water.[3][4][9] Seek medical attention if irritation

persists.[11]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

[3][4][9] Remove contact lenses if present and

easy to do. Continue rinsing.[4] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting.[4][9] Rinse the mouth

with water. Never give anything by mouth to an

unconscious person.[4][9] Seek immediate

medical attention.[3]

Disposal Plan
Ethanol-d5 must be disposed of as hazardous waste.[1][3] Improper disposal can pose a

significant environmental risk.

1. Waste Collection:

Collect all Ethanol-d5 waste, including contaminated materials like paper towels, in a

designated and properly labeled hazardous waste container.[12]

The container must have a tight-fitting cap and be stored in a cool, well-ventilated area away

from ignition sources.[12]

2. Disposal Procedure:

Do not pour Ethanol-d5 down the drain under any circumstances.[1][12] It is illegal and

harmful to the environment.[1][12]
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Intentional dilution or evaporation of Ethanol-d5 to avoid proper disposal is also illegal.[1]

[12]

Arrange for the disposal of the hazardous waste through a licensed disposal company.[9]

Contaminated packaging should be disposed of as unused product.[9]

Experimental Workflow for Safe Handling of
Ethanol-d5
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Caption: Workflow for the safe handling of Ethanol-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b126515?utm_src=pdf-body
https://www.benchchem.com/product/b126515?utm_src=pdf-custom-synthesis
https://ehs.stanford.edu/wp-content/uploads/19-157_Ethanol-Fact-Sheet_Final.pdf
https://elchemy.com/blogs/chemical-market/how-to-minimize-the-hazard-of-ethanol-in-your-chemical-inventory
https://elchemy.com/blogs/chemical-market/how-to-minimize-the-hazard-of-ethanol-in-your-chemical-inventory
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Ethanol.pdf
https://www.chemos.de/import/data/msds/GB_en/64-17-5-A0000146-GB-en.pdf
https://www.carlroth.com/medias/SDB-P075-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzg2NDN8YXBwbGljYXRpb24vcGRmfGFHTmxMMmhsTVM4NU1UYzJORGM0TVRJeU1ERTBMMU5FUWw5UU1EYzFYMDFVWDBWT0xuQmtaZ3wyNzA4ZjkzYzdmMTZjYjZhYzQwZDQwNzE0NjM1NmZjM2M4ZWNiZGJlOGRlYTk5NTM2OTkwOGUwYmI5ZjZkOTgw
https://www.carlroth.com/medias/SDB-5054-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzYyMjN8YXBwbGljYXRpb24vcGRmfGFEazVMMmd4WVM4NU1UZ3hPREE1TXpRME5UUXlMMU5FUWw4MU1EVTBYMGRDWDBWT0xuQmtaZ3xjMWJlZGZhZWZkODQ5MTQ1NDUzMzA2MDgyMDUzNGQyNzc4MjVjMjVhNDQxNzhjNGJmMzE2N2E5ZGI2YTg1NmY3
https://www.mcrsafety.com/blog/solvents/
https://cangardcare.com/blog/what-personal-protective-equipment-ppe-is-required-when-working-with-ethyl-alcohol/
https://cangardcare.com/blog/what-personal-protective-equipment-ppe-is-required-when-working-with-ethyl-alcohol/
https://www.chemicalbook.com/msds/ethanol-d5.htm
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-e/S25309E.pdf
https://ethanolimpacts.weebly.com/proper-waste-disposal.html
https://www.benchchem.com/product/b126515#personal-protective-equipment-for-handling-ethanol-d5
https://www.benchchem.com/product/b126515#personal-protective-equipment-for-handling-ethanol-d5
https://www.benchchem.com/product/b126515#personal-protective-equipment-for-handling-ethanol-d5
https://www.benchchem.com/product/b126515#personal-protective-equipment-for-handling-ethanol-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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